Cas no 2228518-36-1 (4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine)

4-1-(2-Methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine is a heterocyclic compound featuring both pyrazole and thiazole moieties, which are of significant interest in medicinal and agrochemical research. The presence of the 2-methylpropyl substituent enhances its lipophilicity, potentially improving membrane permeability in biological systems. The thiazol-2-amine group offers a versatile site for further functionalization, making it a valuable intermediate in the synthesis of pharmacologically active molecules. Its structural framework is conducive to interactions with various biological targets, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further underscore its utility in exploratory chemistry and drug discovery applications.
4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine structure
2228518-36-1 structure
Product Name:4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
CAS No:2228518-36-1
MF:C10H14N4S
MW:222.309959888458
CID:6041450
PubChem ID:165713848
Update Time:2025-10-06

4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
    • 4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-thiazol-2-amine
    • EN300-1778162
    • 2228518-36-1
    • Inchi: 1S/C10H14N4S/c1-7(2)4-14-5-8(3-12-14)9-6-15-10(11)13-9/h3,5-7H,4H2,1-2H3,(H2,11,13)
    • InChI Key: CMTAXSGGQLXYJX-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=NN(C=1)CC(C)C

Computed Properties

  • Exact Mass: 222.09391764g/mol
  • Monoisotopic Mass: 222.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85Ų

4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine Pricemore >>

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